Cas no 315703-75-4 (4-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-thiazol-2-amine)

• Product Name: 4-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-thiazol-2-amine
• CAS No: 315703-75-4
• MF: C₉H₈N₄S₂
• MW: 236.316617965698
• CID: 1070457
• PubChem ID: 882238
• Update Time: 2025-04-20

4-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methyl-imidazo[2,1-b]thiazol-5-yl)-thiazol-2-ylamine
• 4-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-thiazol-2-amine
• 4-(6-Methylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amine
• 4-(6-methyl-imidazo[2,1-b]thiazol-5-yl)-thiazol-2-ylamine, AldrichCPR
• 315703-75-4
• SCHEMBL3148264
• 4-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-1,3-thiazol-2-amine
• STK018475
• EN300-1833978
• AKOS000300370
• 4-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,3-thiazol-2-amine
• Oprea1_385587

• MDL： MFCD02329982
• Inchi： 1S/C9H8N4S2/c1-5-7(6-4-15-8(10)12-6)13-2-3-14-9(13)11-5/h2-4H,1H3,(H2,10,12)
• InChI Key： OFRXMIXTYCQPOE-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C1=CSC(N)=N1

Computed Properties

• Exact Mass: 236.01903862g/mol
• Monoisotopic Mass: 236.01903862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

4-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-thiazol-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT